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Compound of Interest

Compound Name: Gadolinium--palladium (3/2)

Cat. No.: B15476197 Get Quote

A comprehensive guide for researchers and material scientists on the ferromagnetic transition

temperature of Gd₃Pd₂, benchmarked against other gadolinium-based compounds. This report

details the experimental methodologies for determining the Curie temperature and presents a

comparative analysis of related materials.

The ferromagnetic transition temperature, or Curie temperature (T_C), is a critical parameter

that defines the boundary between the ordered ferromagnetic state and the disordered

paramagnetic state of a magnetic material. For the intermetallic compound Gd₃Pd₂,

understanding this transition is essential for its potential application in advanced magnetic

technologies. This guide provides an overview of the experimental data concerning the

ferromagnetic transition of Gd₃Pd₂ and compares it with other notable gadolinium-based

ferromagnetic materials.

Comparative Data on Ferromagnetic Transition
Temperatures
Precise determination of the Curie temperature is paramount for both fundamental

understanding and practical application of ferromagnetic materials. Below is a summary of the

experimentally determined ferromagnetic transition temperatures for Gd₃Pd₂ and a selection of

other gadolinium-based compounds.
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Compound
Ferromagnetic Transition
Temperature (T_C) (K)

Crystal Structure

Gd₃Pd₂ ~21 K Orthorhombic

Gd 293 K[1][2][3] Hexagonal Close-Packed

Gd₇Pd₃ 331 K[4] Hexagonal (Th₇Fe₃ type)

Gd₂PdSi₃ ~22 K[5] Hexagonal

Experimental Protocols for Determining
Ferromagnetic Transition Temperature
The ferromagnetic transition temperature is typically determined through a combination of

magnetic and thermal analysis techniques. The primary methods include magnetization

measurements, AC magnetic susceptibility, and specific heat capacity measurements.

1. Magnetization Measurements

Objective: To observe the temperature-dependent magnetization and identify the sharp

decrease that signifies the transition to a paramagnetic state.

Methodology:

A small, well-characterized sample is placed in a magnetometer, such as a Vibrating

Sample Magnetometer (VSM) or a Superconducting Quantum Interference Device

(SQUID) magnetometer.

The sample is cooled to a temperature well below the anticipated Curie temperature.

A small, constant magnetic field is applied.

The magnetization of the sample is recorded as the temperature is slowly increased

through the transition region.

The Curie temperature is determined as the point of maximum slope in the magnetization

versus temperature curve, often identified by the peak in the first derivative (dM/dT).
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2. AC Magnetic Susceptibility

Objective: To measure the response of the material to a small, oscillating magnetic field,

which shows a distinct peak at the Curie temperature.

Methodology:

The sample is placed in an AC susceptometer.

A small AC magnetic field of a specific frequency and amplitude is applied.

The in-phase (real part, χ') and out-of-phase (imaginary part, χ'') components of the

magnetic susceptibility are measured as a function of temperature.

The ferromagnetic transition is identified by a sharp peak in the real part of the

susceptibility (χ').

3. Specific Heat Capacity Measurements

Objective: To detect the anomaly in the heat capacity that occurs at a second-order phase

transition like the ferromagnetic-paramagnetic transition.

Methodology:

The specific heat capacity of the sample is measured as a function of temperature using a

calorimeter, often by a relaxation method or differential scanning calorimetry (DSC).

The data is plotted as specific heat (C_p) versus temperature (T).

The ferromagnetic transition is characterized by a lambda-shaped (λ) anomaly in the

specific heat curve. The peak of this anomaly corresponds to the Curie temperature.[6][7]

Visualizing the Experimental Workflow
The logical flow of determining the ferromagnetic transition temperature can be visualized as

follows:
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Caption: Experimental workflow for determining the ferromagnetic transition temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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